Cas no 434-03-7 (Ethisterone)

The chemical name of progesterone is17β－ hydroxyl-17Ah-Ethynyl androst-4-Alkene-3-ketone.Calculated according to dry products,containC21H28O2Should be97.0%To103.0%.White or off white crystalline powder;Odorless or almost odorless.Progesterone is slightly soluble in pyridine,Slightly soluble in chloroform,Almost insoluble in water.Clinical use for functional uterine bleeding\Abnormal menstruation\amenorrhea\Dysmenorrhea et al.

Ethisterone structure

Product Name:Ethisterone

CAS No:434-03-7

Molecular Formula:C₂₁H₂₈O₂

Molecular Weight:312.4458

MDL:MFCD00003656

CID:37371

PubChem ID:24894377

Ethisterone Properties

Names and Identifiers

- ethisterone
- 17-alpha-ethynyltestosterone
- pregneninolone
- 17a-ethynyl-17b-hydroxy-4-androsten-3-one
- 17a-ethynyl testosterone
- anhydrohydroxyprogesterone
- ethynyl testosterone
- Gestoral
- 17-Hydroxypregn-4-en-20-yn-3-one
- ETHISTERONE(RG)
- 17α-Ethynyltestosterone
- 17β-Hydroxy-4,17α-pregnen-20-yn-3-one
- 4,17α-Pregnen-17β-ol-20-yn-3-one
- Colutoid
- Ethinone
- Pranone
- Pregnin
- Prodoxan
- Produxan
- Prolutol
- Prone
- 17b-Hydroxy-4,17a-pregnen-20-yn-3-one
- 4,17a-Pregnen-17b-ol-20-yn-3-one
- 17alpha-Ethynyltestosterone
- Ethisteronum
- Aethisteronum
- Etisterona
- Ethinyl testosterone
- Nugestoral
- Aethisteron
- Progestoral
- Ethynyltestosterone
- 17alpha-Ethinyltestosterone
- Anhydroxyprogesterone
- Syngestrotabs
- Progestolets
- 17alpha-Ethinyl testosterone
- Prodroxan
- Trosinone
- Progestab
- Ora-Lutin
- Ethinyltestosterone
- P201BVY1MJ
- Praegninum
- Nalutoral
- Lucorteum Ora
- (8R,9S,10S,13R,14R,17S)-17-Ethynyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-c
- EINECS 207-096-5
- HMS2234J08
- BPBio1_000114
- NCGC00255184-01
- (8R,10R,13S,17R)-17-Ethynyl-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-cyclopenta[a]phenanthren-3-one
- DTXCID003016
- (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one;Ethisterone
- s2611
- DTXSID2023016
- SMR000058320
- CHEBI:34749
- ETHISTERONE [MART.]
- AS-13381
- CHEMBL241694
- 17-Ethynyl-17beta-hydroxyandrost-4-en-3-one
- Prestwick3_000261
- CHNXZKVNWQUJIB-CEGNMAFCSA-N
- E0040
- SR-01000002984-2
- Tox21_111393
- BCP0726000218
- NS00007266
- ETHISTERONE [USP-RS]
- Tox21_302324
- 17a-ethynyltestosterone
- NCGC00021466-03
- NCGC00021466-06
- AB00384255-11
- AB00384255_14
- AC-2170
- AKOS005622724
- AB00490005
- NSC 9565
- BRN 1889895
- ETHISTERONE [MI]
- ETHISTERONE [WHO-DD]
- A826270
- Ethisteronum [INN-Latin]
- 17-hydroxy-17alpha-pregn-4-en-20-yn-3-one
- HMS3712F04
- BSPBio_000102
- EC 207-096-5
- 17-Ethinyl testosterone
- 17-alpha-Pregn-4-en-20-yn-3-one, 17-hydroxy-
- Tox21_111604_1
- Pregn-4-en-20-yn-3-one, 17-hydroxy-, (17-alpha)-
- 17alpha-hydroxypregn-4-en-20-yn-3-one
- Q5403717
- NSC-9565
- Androst-4-en-3-one, 17alpha-ethynyl-17-hydroxy-
- BCP9000664
- BCP23355
- 17-Ethynyl-17.beta.-hydroxyandrost-4-en-3-one
- Etisterone
- 17-beta-Hydroxy-17-alpha-ethynyl-4-androsten-3-one
- SR-01000002984
- HMS2090E14
- 17alpha-Pregn-4-en-20-yn-3-one, 17-hydroxy-
- (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
- CAS-434-03-7
- MLS001076282
- Ethisterone anhydrohydroxyprogesterone
- Tox21_111604
- Opera_ID_1078
- NCGC00095023-01
- UNII-P201BVY1MJ
- ETHISTERONE [INN]
- 17alpha-Ethynyl-17beta-hydroxyandrost-4-en-3-one
- Ethisterone, VETRANAL(TM), analytical standard
- SCHEMBL24475
- Etisterona [INN-Spanish]
- CCG-220261
- 17beta-Hydroxy-4,17alpha-pregnen-20-yn-3-one
- (8R,9S,10R,13S,14S,17S)-17-ethynyl-17-hydroxy-10,13-dimethyl-1,7,8,10,11,12,13,15,16,17-decahydro-2H-cyclopenta[a]phenanthren-3(6H,9H,14H)-one
- MFCD00003656
- AB00384255-13
- 17alpha-ethynyl-17beta-hydroxy-androst-4-en-3-one
- NCGC00021466-05
- 17-Hydroxy-17-alpha-pregn-4-en-20-yn-3-one
- Ethisterone, >=99% (HPLC)
- MLS000069396
- BRD-K03981224-001-02-9
- (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one
- AI3-26421
- Etisterone [DCIT]
- NCGC00159363-02
- 4-08-00-01225 (Beilstein Handbook Reference)
- HY-B0487
- (17alpha)-17-hydroxypregn-4-en-20-yn-3-one
- 434-03-7
- 4,17alpha-Pregnen-17beta-ol-20-yn-3-one
- HMS2095F04
- Ethisterone [INN:BAN:NF]
- 17-Ethinyltestosterone
- Pregn-4-en-20-yn-3-one, 17-hydroxy-, (17alpha)-
- BDBM50198711
- ETHISTERONE (USP-RS)
- Pregn-4-en-20-yn-3-one, 17-hydroxy-, (17-alpha)-(9CI)
- 17alpha-Ethynyl-17-hydroxyandrost-4-en-3-one
- Proluton C
- 17-Hydroxypregn-4-en-20-yn-3-one, 17.alpha.-
- Lutocyclol
- BBL028141
- 17 alpha-Ethynyltestosterone
- Lucorteum Oral
- (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta(a)phenanthren-3-one
- STK801873
- 17.alpha.-Ethynyl-17.beta.-hydroxyandrost-4-en-3-one
- Progestin P
- Ethisteronum (INN-Latin)
- Lutidon Oral
- Primolut C
- 17alpha-Pregn-4-en-20-yn-3-one, 17-hydroxy-(8CI)
- 17-.beta.-Hydroxy-17-.alpha.-ethynyl-4-androsten-3-one
- Etisterona (INN-Spanish)
- Testosterone, 17-ethynyl-
- NSC9565
- 17-Hydroxypregn-4-en-20-yn-3-one, 17alpha-
- ETHISTERONE (MART.)
- Linguetten
- 17-Hydroxy-17-.alpha.-pregn-4-en-20-yn-3-one
- Pregn-4-en-20-yn-3-one, 17-hydroxy-, (17alpha)-(9CI)
- 17 alpha Ethynyltestosterone
- 17.alpha.-Ethynyl-17-hydroxyandrost-4-en-3-one
- G03DC04
- BRD-K03981224-001-19-3
- +Expand
- MDL： MFCD00003656
- InChIKey： CHNXZKVNWQUJIB-KXXIFBCNSA-N
- Inchi： 1S/C21H28O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h1,13,16-18,23H,5-12H2,2-3H3/t16-,17+,18-,19-,20-,21-/m1/s1
- SMILES： O([H])[C@]1(C#C[H])C([H])([H])C([H])([H])[C@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@]21C([H])([H])[H])=O

Computed Properties

Exact Mass: 312.20900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 312.209
Heavy Atom Count: 23
Complexity: 638
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.5
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 3.88260
PSA: 37.30000
Merck: 14,3741
Refractive Index: 33 ° (C=1, Pyridine)
Water Partition Coefficient: soluble in chloroform, DMSO (0.05 mg/ml), acetone (slightly ), ethanol (<1 mg/ml at 25°C), and water (<1 mg/ml at 25°C).
Boiling Point: 446.4°C at 760 mmHg
Melting Point: 266-273 ºC
Flash Point: 106 °C
Solubility: Soluble in chloroform, DMSO (0.05 mg/ml), acetone (slightly ), ethanol (<1 mg/ml at 25 °C), and water (<1 mg/ml at 25 °C).
Color/Form: Not available
Solubility: Not available
Specific Rotation: +23.8° (dioxane)
Density: 1.0697 (rough estimate)

Ethisterone Security Information

Symbol: GHS08
RTECS：TU5570250
WGK Germany：3
Safety Term：6.1
Safety Instruction： S22-S24/25
Risk Phrases：R40; R48
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2811
Hazard Statement： H360
Warning Statement： P201-P308 + P313
Storage Condition：Store at room temperature
Risk Phrases： R40;R48
Signal Word：Danger

Ethisterone Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Ethisterone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003QFH-1g	Ethisterone	434-03-7	≥95%	1g	$72.00	2024-05-02
A2B Chem LLC	AB73421-1g	Ethisterone	434-03-7	≥95%	1g	$29.00	2024-04-20
Aaron	AR003QNT-1g	Ethisterone	434-03-7	98%	1g	$5.00
eNovation Chemicals LLC	D916286-100g	Ethisterone	434-03-7	97%	100g	$215	2022-10-15
LKT Labs	E7324-1 g	Ethisterone	434-03-7	≥98%	1g	$46.20	2023-07-11
MedChemExpress	HY-B0487-100mg	Ethisterone	434-03-7	97.01%	100mg	￥600	2024-04-18
S e l l e c k ZHONG GUO	S2611-50mg	Ethisterone	434-03-7	99.00%	50mg	¥790.28	2023-09-15
TargetMol Chemicals	T0301-50 mg	Ethisterone	434-03-7	98.51%	50mg	￥ 150
BAI LING WEI Technology Co., Ltd.	238587-1G	Ethisterone, 98%, a progestogen hormone being considered to treat prostate cancer	434-03-7	98%	1G	￥ 169	2022-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E129417-1g	Ethisterone	434-03-7	≥98%	1g	¥46.90	2023-09-03

Ethisterone Suppliers

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2. [Et3NH][HSO4]-catalyzed eco-friendly and expeditious synthesis of thiazolidine and oxazolidine derivatives†

Ali Mohammed Malla,Mehtab Parveen,Faheem Ahmad,Shaista Azaz,Mahboob Alam RSC Adv., 2015,5, 19552-19569
3. Curcumin micelles suppress gastric tumor cell growth by upregulating ROS generation, disrupting redox equilibrium and affecting mitochondrial bioenergetics†

Xiaokun Lin,Zheng Zhu,TongZuan Chen,Yecheng Tao,Tianni Zeng,Yaoyao Zhong,Hanxiao Sun,Zhixiang Wang,Weisheng Zheng,Yuhao Zhang Food Funct., 2020,11, 4146-4159
4. Effects of geminal methyl groups on the tunnelling rates in the ring opening of cyclopropylcarbinyl radical at cryogenic temperature†‡

Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145
5. Azilsartan piperazine salt solvate and monohydrate: preparation, crystal structure, enhanced solubility and oral bioavailability†

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Ikuo Sasaki,Hana Doi,Toshiya Hashimoto,Takao Kikuchi,Hajime Ito,Tatsuo Ishiyama Chem. Commun., 2013,49, 7546-7548
7. Organizing multivalency in carbohydrate recognition

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8. Formation of naproxen–polylactic acid nanoparticles from supercritical solutions and their characterization in the aerosol phase

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9. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

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Suzhou Senfeida Chemical Co., Ltd

(CAS:434-03-7)Ethisterone

Purity:99.9%

Quantity:200kg

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Amadis Chemical Company Limited

(CAS:434-03-7)Ethisterone

Purity:99%/99%

Quantity:100g/25g

Price($):159.0/223.0

Cas no 434-03-7 (Ethisterone)

Ethisterone Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethisterone Security Information

Ethisterone Customs Data

China Customs Code:

Ethisterone Price

Ethisterone Suppliers

Ethisterone Related Literature

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434-03-7 (Ethisterone) Related Products